Cas no 894415-72-6 (1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6S)- (9CI))

• Product Name: 1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6S)- (9CI)
• CAS No: 894415-72-6
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 714747
• PubChem ID: 45116544
• Update Time: 2025-04-19

1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 6-hydroxy-4-methyl-, (4R,6S)- (9CI)
• (4R,6S)-6-hydroxy-4-methylcyclohexene-1-carboxylic acid
• 1-Cyclohexene-1-carboxylicacid, 6-hydroxy-4-methyl-, (4R,6S)-
• DTXSID90668451
• 894415-72-6
• (4R,6S)-6-Hydroxy-4-methylcyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C8H12O3/c1-5-2-3-6(8(10)11)7(9)4-5/h3,5,7,9H,2,4H2,1H3,(H,10,11)/t5-,7+/m1/s1
• InChI Key： USANAFDCLKJQFV-VDTYLAMSSA-N
• SMILES： O[C@@H]1C(C(=O)O)=CC[C@@H](C)C1

Computed Properties

• Exact Mass: 156.079
• Monoisotopic Mass: 156.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.2